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Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035

FOR IMMEDIATE RELEASE

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Gastrin-17. Adherence to these procedures is
critical for ensuring laboratory safety and the integrity of your experimental outcomes.

Gastrin-17 is a peptide hormone crucial in gastroenterological research. Proper handling is
paramount to protect personnel from potential hazards and to maintain the viability of the
compound for accurate and reproducible results. This document outlines the necessary
personal protective equipment (PPE), handling protocols, and disposal procedures.

Essential Personal Protective Equipment (PPE)

To prevent exposure through inhalation, skin contact, or accidental ingestion, the following PPE
is mandatory when handling Gastrin-17, particularly in its lyophilized powder form.
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PPE Category Item Specifications

Must be equipped with side-
Eye Protection Safety Goggles shields to offer protection from

splashes.

Chemical-resistant nitrile
Hand Protection Protective Gloves gloves are required. Double

gloving is recommended.

Alab coat or gown resistant to
Body Protection Laboratory Coat chemical permeation should

be worn at all times.

Handle lyophilized powder in a
ventilated enclosure (fume

Respiratory Fume Hood/Respirator hood). A suitable respirator
may be required if a fume

hood is not available.

Note: All disposable PPE should be discarded after use. Reusable PPE must be thoroughly
decontaminated according to institutional protocols.

Gastrin-17 Handling and Storage: A Step-by-Step
Approach

Proper handling and storage are critical to maintain the stability and biological activity of
Gastrin-17.
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Procedure

Step-by-Step Guidance

Receiving and Initial Storage

Upon receipt, inspect the package for any
damage. Store the lyophilized peptide at -20°C
or -80°C for long-term stability.[1]

Reconstitution

Before opening, allow the vial to equilibrate to
room temperature to prevent moisture
condensation. Reconstitute the peptide using a
sterile, appropriate solvent (e.g., sterile distilled

water, dilute acetic acid, or a buffer at pH 5-6).

[1]

Aliquoting and Short-Term Storage

To avoid repeated freeze-thaw cycles, it is highly
recommended to aliquot the reconstituted
peptide into single-use volumes.[1][2] Store
these aliquots at -20°C for short-term use (up to
one month) or at -80°C for longer periods (up to
six months).[3][4]

Experimental Use

When using in experiments, thaw the required
aliquot and keep it on ice. Avoid prolonged

exposure to room temperature.

Emergency Procedures and First Aid

In the event of accidental exposure, immediate action is crucial.
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Exposure Type

First Aid Measures

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area thoroughly with soap

and plenty of water.

Eye Contact

Immediately flush the eyes with large amounts
of water for at least 15 minutes, holding the
eyelids open. Seek medical attention if irritation

persists.

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Disposal Plan

All materials contaminated with Gastrin-17 must be disposed of as hazardous chemical waste

in accordance with local, state, and federal regulations.

Waste Type

Disposal Procedure

Contaminated PPE

Collect in a designated, labeled hazardous

waste container.

Unused Gastrin-17

Dispose of in a designated hazardous chemical
waste container. Do not pour down the drain or

discard in regular trash.

Contaminated Labware

Decontaminate if possible, or dispose of as

hazardous waste.

Gastrin-17 Signaling Pathway
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Gastrin-17 primarily exerts its effects by binding to the cholecystokinin B (CCK2) receptor, a G-
protein coupled receptor. This interaction initiates a cascade of intracellular signaling events
that regulate various physiological processes, including gastric acid secretion and cell
proliferation.

Click to download full resolution via product page

Caption: Gastrin-17 signaling cascade initiated by binding to the CCK2 receptor.

Experimental Workflow for Handling Gastrin-17

The following diagram outlines a standard workflow for preparing and using Gastrin-17 in a
typical cell culture experiment. This workflow ensures both safety and experimental

consistency.
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Caption: A typical experimental workflow for the safe handling of Gastrin-17.
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By implementing these safety and handling protocols, researchers can minimize risks and
ensure the quality and reliability of their data when working with Gastrin-17. For further
information, always refer to the specific Safety Data Sheet (SDS) provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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